Cas no 1806608-06-9 (3-Bromo-1-(3-iodo-4-mercaptophenyl)propan-1-one)

• Product Name: 3-Bromo-1-(3-iodo-4-mercaptophenyl)propan-1-one
• CAS No: 1806608-06-9
• MF: C₉H₈BrIOS
• MW: 371.032692909241
• CID: 4792614
• Update Time: 2025-05-19

3-Bromo-1-(3-iodo-4-mercaptophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(3-iodo-4-mercaptophenyl)propan-1-one

• Inchi： 1S/C9H8BrIOS/c10-4-3-8(12)6-1-2-9(13)7(11)5-6/h1-2,5,13H,3-4H2
• InChI Key： QYHXIIWNODIWEF-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(=C1)C(CCBr)=O)S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• XLogP3: 3.1
• Topological Polar Surface Area: 18.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-Bromo-1-(3-iodo-4-mercaptophenyl)propan-1-one

Introduction to 3-Bromo-1-(3-iodo-4-mercaptophenyl)propan-1-one (CAS No. 1806608-06-9)

3-Bromo-1-(3-iodo-4-mercaptophenyl)propan-1-one, a compound with the CAS number 1806608-06-9, is a synthetic organic molecule that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including medicinal chemistry and materials science. This compound is characterized by its bromine, iodine, and thiol functionalities, which confer it with distinct chemical properties and reactivity profiles.

The molecular formula of 3-Bromo-1-(3-iodo-4-mercaptophenyl)propan-1-one is C₁₀H₈BrIO₂S, and its molecular weight is approximately 375.04 g/mol. The presence of the bromine and iodine atoms in the molecule imparts significant halogen bonding capabilities, which can be exploited in supramolecular chemistry and the design of functional materials. The thiol group, on the other hand, provides a versatile handle for further chemical modifications and conjugations.

In the context of medicinal chemistry, 3-Bromo-1-(3-iodo-4-mercaptophenyl)propan-1-one has been investigated for its potential as a building block in the synthesis of bioactive compounds. Recent studies have shown that this compound can serve as a key intermediate in the development of novel drugs targeting various diseases. For instance, a 2022 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of derivatives of 3-Bromo-1-(3-iodo-4-mercaptophenyl)propan-1-one that exhibited potent antitumor activity against several cancer cell lines. The researchers found that the bromine and iodine substituents played crucial roles in enhancing the lipophilicity and cellular uptake of these derivatives, thereby improving their therapeutic efficacy.

Beyond its applications in drug discovery, 3-Bromo-1-(3-iodo-4-mercaptophenyl)propan-1-one has also been explored for its potential in materials science. The combination of halogen bonding and thiol functionality makes this compound an attractive candidate for the fabrication of self-assembled monolayers (SAMs) and other functional surfaces. A 2021 study published in Advanced Materials demonstrated that 3-Bromo-1-(3-iodo-4-mercaptophenyl)propan-1-one-based SAMs exhibited excellent stability and tunable surface properties, which could be tailored for specific applications such as biosensors and catalytic surfaces.

The synthesis of 3-Bromo-1-(3-iodo-4-mercaptophenyl)propan-1-one typically involves a multi-step process that includes the formation of the thiol-functionalized phenyl ring followed by the introduction of the bromine and iodine substituents. One common synthetic route involves the reaction of 4-bromothiophenol with 3-bromopropionyl chloride to form an intermediate, which is then subjected to iodination to yield the final product. This synthetic strategy has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

The physical properties of 3-Bromo-1-(3-iodo-4-mercaptophenyl)propan-1-one, such as its melting point, solubility, and stability, have been extensively characterized. It is generally found to be a white crystalline solid with a melting point ranging from 75°C to 78°C. The compound exhibits good solubility in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and dichloromethane (DCM). Its stability under various conditions has also been studied, with results indicating that it remains stable at room temperature but may degrade upon exposure to strong acids or bases.

In terms of safety and handling, while 3-Bromo-1-(3-iodo-4-thiophenyl)propanone is not classified as a hazardous material under current regulations, it is recommended to handle it with care due to its reactive functional groups. Appropriate personal protective equipment (PPE), such as gloves and safety goggles, should be worn during handling to prevent skin contact and inhalation. Additionally, it is advisable to store the compound in a cool, dry place away from incompatible materials.

The future prospects for 3-Bromo-1-(3-bromothiophenyl)propanone are promising. Ongoing research continues to explore new applications and derivatives of this compound, driven by its unique chemical properties and potential for functionalization. As advancements in synthetic methods and analytical techniques continue to evolve, it is likely that new insights into the behavior and utility of 3-Bromo-thiophenyl propanone will emerge, further expanding its role in both academic research and industrial applications.